1,2,3,4,4a,5,6,7,8,8a-Decahydroquinolin-3-ol

• IUPAC Name: 1,2,3,4,4a,5,6,7,8,8a-decahydroquinolin-3-ol
• InChI: InChI=1S/C9H17NO/c11-8-5-7-3-1-2-4-9(7)10-6-8/h7-11H,1-6H2
• InChI Key: LJDZKCIEIBZDRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)CC(CN2)O
• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• CAS RN: 1616434-53-7

Description

1,2,3,4,4a,5,6,7,8,8a-Decahydroquinolin-3-ol, also known as tetrahydroquinoline or THQ, is a heterocyclic organic compound with a bicyclic structure. THQ has been extensively studied for its potential use in medicinal chemistry due to its unique chemical properties. In

Scientific Research Applications

Antimicrobial and Anticancer Potential

Recent research has demonstrated the antimicrobial and anticancer properties of compounds related to 1,2,3,4,4a,5,6,7,8,8a-Decahydroquinolin-3-ol. For instance, 8-hydroxyquinoline derivatives have shown significant antibacterial and antifungal activities. These compounds' ability to inhibit microbial growth suggests potential applications in developing new antimicrobial agents (Patel & Patel, 2017). Moreover, the anticancer potential of these derivatives, demonstrated through their efficacy in preclinical models, highlights their promise as novel anticancer agents (Jo et al., 2016).

Neuroprotective and Metal Chelation Effects

Clioquinol, a derivative of 8-hydroxyquinoline, has been studied for its neuroprotective effects and potential in treating neurodegenerative diseases like Alzheimer's. Its ability to bind copper and dissolve beta-amyloid plaques in the brain positions it as a candidate for repurposing in Alzheimer's disease treatment (Mao & Schimmer, 2008).

Anticorrosive Properties

Derivatives of 8-hydroxyquinoline have also been investigated for their anticorrosive properties. These compounds can significantly inhibit corrosion in acidic mediums, suggesting applications in protecting materials against corrosion. The comprehensive study combining gravimetric, electrochemical, and computational methods underscores their potential in developing new anticorrosive agents (Douche et al., 2020).

Pharmaceutical and Therapeutic Research

Further research has delved into the broader pharmacological significance of 8-hydroxyquinoline scaffolds, with studies highlighting their wide range of biological activities. These activities include antimicrobial, anticancer, and antifungal effects, indicating the scaffold's versatility in drug development. The review by Saadeh et al. (2020) emphasizes the therapeutic value of 8-hydroxyquinoline derivatives and their potential as building blocks for pharmacologically active scaffolds, underscoring the ongoing interest in exploring these compounds for various therapeutic applications (Saadeh, Sweidan, & Mubarak, 2020).